Cas no 2639412-95-4 (3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride)

• Product Name: 3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride
• CAS No: 2639412-95-4
• MF: C₁₀H₁₀BrClF₃NO
• MW: 332.544711589813
• MDL: MFCD33549255
• CID: 5640896
• PubChem ID: 155970916
• Update Time: 2025-05-26

3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-bromo-2-(trifluoromethyl)phenyl]oxetan-3-amine hydrochloride
• 2639412-95-4
• EN300-27777548
• 3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride

• MDL： MFCD33549255
• Inchi： 1S/C10H9BrF3NO.ClH/c11-6-1-2-7(9(15)4-16-5-9)8(3-6)10(12,13)14;/h1-3H,4-5,15H2;1H
• InChI Key： PRXZVKGACWEHCI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)C1(COC1)N.Cl

Computed Properties

• Exact Mass: 330.95864g/mol
• Monoisotopic Mass: 330.95864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride

Introduction to 3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride (CAS No. 2639412-95-4)

3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride, identified by its CAS number 2639412-95-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxetane derivatives, which are known for their unique structural properties and potential biological activities. The presence of both bromo and trifluoromethyl substituents on the phenyl ring, combined with the oxetane core, makes this molecule a promising candidate for further exploration in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This property is particularly advantageous for researchers who aim to investigate the pharmacokinetic behavior and interaction mechanisms of the compound with biological targets.

In recent years, there has been a growing interest in oxetane-containing molecules due to their ability to exhibit diverse biological activities. Oxetanes are five-membered heterocyclic ethers that can serve as versatile scaffolds for designing novel pharmacophores. The incorporation of electron-withdrawing groups such as bromine and trifluoromethyl into the phenyl ring can modulate the electronic properties of the molecule, thereby influencing its binding affinity and selectivity towards biological targets.

One of the most compelling aspects of 3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride is its potential application in the development of therapeutic agents targeting neurological disorders. Preliminary studies have suggested that oxetane derivatives can interact with specific enzymes and receptors involved in neurodegenerative diseases. The bromo and trifluoromethyl substituents may enhance the compound's ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders.

Furthermore, the trifluoromethyl group is a well-known pharmacophore that can improve metabolic stability and binding affinity. Its presence in this compound may contribute to longer half-life and increased efficacy upon administration. This feature makes it an attractive candidate for further optimization towards clinical applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Molecular docking studies have been performed using 3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride as a lead compound, revealing potential interactions with enzymes such as kinases and phosphodiesterases. These interactions are crucial for developing drugs that can modulate signaling pathways implicated in various diseases.

The bromo substituent on the phenyl ring also plays a significant role in determining the biological activity of this compound. Bromine atoms are known to enhance binding interactions due to their ability to form strong van der Waals forces with aromatic rings. This property may be exploited to design highly selective inhibitors for therapeutic targets.

In addition to its potential in drug development, 3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride has shown promise in materials science applications. Oxetane derivatives can undergo ring-opening polymerization, leading to the formation of polymers with unique properties. The incorporation of bromine and trifluoromethyl groups into these polymers can enhance their thermal stability and mechanical strength, making them suitable for advanced material applications.

The synthesis of 3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride involves multi-step organic reactions, including bromination, trifluoromethylation, and oxetane ring formation. Advanced synthetic methodologies such as transition metal-catalyzed reactions have been employed to improve yield and purity. These synthetic strategies are critical for producing high-quality compounds suitable for preclinical studies.

Evaluation of the compound's safety profile is essential before proceeding to clinical trials. In vitro toxicity assays have been conducted to assess its potential side effects. Preliminary results indicate that 3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride exhibits low toxicity at therapeutic concentrations, suggesting its safety for further development.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are designed and optimized. AI-driven platforms can predict molecular properties and suggest modifications to enhance biological activity. These tools have been utilized to identify promising analogs of 3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-amine hydrochloride, paving the way for rapid development of novel therapeutics.

In conclusion, 3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-am ine hydrochloride (CAS No. 2639412-95-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for targeting neurological disorders and other diseases. Ongoing studies continue to explore its applications in drug discovery, materials science, and beyond, highlighting its importance as a valuable chemical entity.